Cas no 1353998-08-9 (2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid
• CAS No: 1353998-08-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 2158278
• Update Time: 2025-10-11

2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• ((S)-1-methyl-pyrrolidin-3-yloxy)-acetic acid
• (S)-2-((1-Methylpyrrolidin-3-yl)oxy)acetic acid
• AM95502
• ((S)-1-methylpyrrolidin-3-yloxy)acetic acid
• 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid

• Inchi： 1S/C7H13NO3/c1-8-3-2-6(4-8)11-5-7(9)10/h6H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： OZNOUUOWJLOZJM-LURJTMIESA-N
• SMILES： O(CC(=O)O)[C@@H]1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid

Comprehensive Overview of 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid (CAS No. 1353998-08-9)

2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid (CAS No. 1353998-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and acetic acid moiety, is widely explored for its potential applications in drug development, particularly in the design of chiral intermediates and bioactive molecules. Its structural features make it a valuable candidate for modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy.

The growing interest in 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its stereospecificity, as the (3S)-configuration of the pyrrolidine ring can influence its interaction with biological targets. This aligns with the broader industry focus on chiral synthesis and asymmetric catalysis, which are critical for developing safer and more effective pharmaceuticals. The compound’s solubility and stability under physiological conditions further enhance its appeal for formulation development.

In the context of drug discovery, 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid is often investigated as a building block for small-molecule inhibitors and protease modulators. Its ability to act as a ligand or scaffold in structure-activity relationship (SAR) studies makes it a versatile tool for optimizing drug candidates. Recent studies have highlighted its potential in addressing neurodegenerative diseases and metabolic disorders, topics that dominate current biomedical research discussions. These applications resonate with public interest in healthy aging and chronic disease management.

From a synthetic chemistry perspective, the preparation of 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid involves stereoselective reactions and protective group strategies to preserve its chiral integrity. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods and solvent-free conditions to improve sustainability. This reflects the broader shift toward environmentally friendly synthesis, a topic frequently searched by professionals in process chemistry and industrial R&D.

The analytical characterization of 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a priority for regulatory submissions in the pharmaceutical industry. The compound’s physicochemical properties, including its pKa and logP, are also critical for predicting its ADME (absorption, distribution, metabolism, excretion) profile, a key consideration in preclinical development.

As the demand for innovative therapeutics continues to rise, 2-{[(3S)-1-methylpyrrolidin-3-yl]oxy}acetic acid remains a compound of high relevance. Its integration into high-throughput screening libraries and combinatorial chemistry platforms underscores its utility in modern drug discovery. For researchers and industry professionals, understanding its structure-property relationships and synthetic accessibility is essential for leveraging its full potential in medicinal chemistry and beyond.